Cas no 1866-73-5 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1))
1866-73-5 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1)
CAS No:1866-73-5
MF:C8H18INOS
MW:303.204093456268
MDL:MFCD00011839
CID:212296
PubChem ID:57654513
Update Time:2025-04-19
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1)
- Propionylthiocholine iodide
- S-Propionylthiocholine Iodide
- trimethyl(2-propanoylsulfanylethyl)azanium,iodide
- Propionylthiocholiniodid
- Propionylthiocholin-jodid
- trimethyl(2-propionylthioethyl)ammonium chloride
- (2-MERCAPTOETHYL)TRIMETHYLAMMONIUM IODIDE PROPIONATE
- n,n,n-trimethyl-2-[(1-oxopropyl)thio]-ethanaminiuiodide
- Ethanaminium, N,N,N-trimethyl-2-(1-oxopropyl)thio-, iodide
- Propionylthiocholine iodide ,98%
- S-Propionylthiocholine iodide,98%
- trimethyl(2-propanoylsulfanylethyl)azanium;iodide
- Ammonium, (2-mercaptoethyl)trimethyl-, iodide, propionate
- N,N,N-Trimethyl-2-(propanoylsulfanyl)ethan-1-aminium iodide
- AKOS024374979
- 1866-73-5
- Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-,iodide(1:1)
- DTXSID40940118
- NSC-97015
- J-011997
- SCHEMBL5144335
- N,N,N-Trimethyl-2-(propionylthio)ethanaminium iodide
- EINECS 217-482-5
- Ethanaminium, N,N,N-trimethyl-2-((1-oxopropyl)thio)-, iodide
- NSC97015
- Ethanaminium,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide
- NSC 97015
- FT-0745898
- BJQIXLJDWWVGAE-UHFFFAOYSA-M
-
- MDL: MFCD00011839
- Inchi: 1S/C8H18NOS.HI/c1-5-8(10)11-7-6-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
- InChI Key: BJQIXLJDWWVGAE-UHFFFAOYSA-M
- SMILES: [I-].S(C(CC)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 303.01500
- Monoisotopic Mass: 303.015378
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.4
Experimental Properties
- Color/Form: powder
- Density: 1.4391 (estimate)
- Melting Point: 200-202 °C (lit.)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 42.37000
- LogP: -1.63360
- Solubility: Not determined
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H315-H318-H335
- Warning Statement: P280-P305+P351+P338+P310
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38-41
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Risk Phrases:R36/37/38
- Storage Condition:−20°C
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P2880-5G |
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) |
1866-73-5 | 5g |
¥1413.75 | 2023-11-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P2880-25G |
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) |
1866-73-5 | 25g |
¥6783.98 | 2023-11-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236484-5 g |
Propionylthiocholine iodide, |
1866-73-5 | ≥98% | 5g |
¥707.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-236484-5g |
Propionylthiocholine iodide, |
1866-73-5 | ≥98% | 5g |
¥707.00 | 2023-09-05 |
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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